Cas no 100992-60-7 (Epibestatin HCl)

Epibestatin HCl is a selective and potent inhibitor of the protein tyrosine phosphatase PTP1B, an enzyme implicated in insulin and leptin signaling pathways. This compound exhibits high specificity, effectively modulating PTP1B activity without significant off-target effects on related phosphatases. Its inhibitory action makes it a valuable tool for studying metabolic disorders, including type 2 diabetes and obesity, as well as cancer research where PTP1B plays a regulatory role. Epibestatin HCl is characterized by its stability, solubility in aqueous buffers, and reproducible activity in biochemical assays. It is widely used in pharmacological and mechanistic studies to elucidate PTP1B's function in cellular signaling pathways.

Epibestatin HCl structure

Product Name:Epibestatin HCl

CAS No:100992-60-7

MF:C₁₆H₂₅ClN₂O₄

MW:344.833703756332

CID:124419

PubChem ID:11957538

Update Time:2025-06-07

Epibestatin HCl Chemical and Physical Properties

Names and Identifiers

- L-Leucine,N-[(2R,3R)-3-amino-2-hydroxy-1-oxo-4-phenylbutyl]-, hydrochloride (1:1)
- EPIBESTATIN
- Epibestatin hydrochloride
- (2R)-2-[[(2R,3R)-3-amino-2-hydroxy-4-phenyl-butanoyl]amino]-4-methyl-pentanoic acid hydrochloride
- BESTATIN, EPI-
- (2R,3R)-AHPBA-Leu-OH HCl
- ([2r,3r]-3-amino-2-hydroxy-4-phenylbutanoyl)-l-leucine
- [(2R,3R)-3-AMINO-2-HYDROXY-4-PHENYLBUTANOYL]-L-LEUCINE HYDROCHLORIDE
- ([2R,3R]-3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine hydrochloride
- NCGC00093881-01
- EU-0100469
- E 0381
- DTXSID001016925
- SR-01000075849
- CHEMBL1257100
- Tox21_500469
- CCG-221773
- (S)-2-((2R,3R)-3-amino-2-hydroxy-4-phenylbutanamido)-4-methylpentanoic acid hydrochloride
- SR-01000075849-1
- NCGC00261154-01
- LP00469
- (2S)-2-[[(2R,3R)-3-Amino-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoic acid;hydrochloride
- Epibestatin HCl
- 100992-60-7
- Inchi： 1S/C16H24N2O4.ClH/c1-10(2)8-13(16(21)22)18-15(20)14(19)12(17)9-11-6-4-3-5-7-11;/h3-7,10,12-14,19H,8-9,17H2,1-2H3,(H,18,20)(H,21,22);1H/t12-,13+,14-;/m1./s1
- InChI Key： XGDFITZJGKUSDK-FPFZOWOXSA-N
- SMILES： Cl.O[C@@H](C(N[C@H](C(=O)O)CC(C)C)=O)[C@@H](CC1C=CC=CC=1)N

Computed Properties

Exact Mass: 344.15045
Monoisotopic Mass: 344.1502850g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 367
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 113Å²

Experimental Properties

Color/Form: solid
PSA: 112.65
Solubility: Not determined

Epibestatin HCl Security Information

WGK Germany：3
Safety Term：WGK Germany 3

Epibestatin HCl Pricemore >>

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TRC	E262550-1mg	Epibestatin HCl	100992-60-7	1mg	$ 405.00	2022-06-05
TRC	E262550-2.5mg	Epibestatin HCl	100992-60-7	2.5mg	$ 645.00	2022-06-05
TRC	E262550-5mg	Epibestatin HCl	100992-60-7	5mg	$ 1340.00	2022-06-05
Apollo Scientific	BIE9631-1mg	Epibestatin hydrochloride	100992-60-7	1mg	£35.00	2025-02-19
Apollo Scientific	BIE9631-5mg	Epibestatin hydrochloride	100992-60-7	5mg	£160.00	2025-02-19
Apollo Scientific	BIE9631-10mg	Epibestatin hydrochloride	100992-60-7	10mg	£297.00	2025-02-19